5-Chloro-2-(methylsulfonyl)pyrimidine-4-carboxylic acid

• CAS No.: 38275-34-2
• Product Name: 5-Chloro-2-(methylsulfonyl)pyrimidine-4-carboxylic acid
• Molecular Formula: C6H5ClN2O4S
• Molecular Weight: 236.63 g/mol
• IUPAC Name: 5-chloro-2-methylsulfonylpyrimidine-4-carboxylic acid
• Standard InChI: InChI=1S/C6H5ClN2O4S/c1-14(12,13)6-8-2-3(7)4(9-6)5(10)11/h2H,1H3,(H,10,11)
• Standard InChIKey: WZUPWJVRWIVWEF-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)C1=NC=C(C(=N1)C(=O)O)Cl
• Canonical SMILES: CS(=O)(=O)C1=NC=C(C(=N1)C(=O)O)Cl
• Appearance: Solid powder
• Description: PK11000 is an anti-p53 drug. Note: Many vendors mistakenly are selling this drug as PK11007, which CAS# is 874146-69-7. (see our web page: https://medkoo.com/products/36570).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PK11000; PK 11000; PK-11000; PK11007-analog; PK-11007-analog; PK 11007-analog
• Reference: 1: Duffy MJ, Synnott NC, Crown J. Mutant p53 in breast cancer: potential as a; 2: Synnott NC, Bauer MR, Madden S, Murray A, Klinger R, O'Donovan N, O'Connor D,; 3: Duffy MJ, Synnott NC, Crown J. Mutant p53 as a target for cancer treatment.; 4: Bauer MR, Joerger AC, Fersht AR. 2-Sulfonylpyrimidines: Mild alkylating agents
• PubChem Compound: 1241459
• Last Modified: Nov 11 2021